Cas no 1021227-49-5 (N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1021227-49-5
• MF: C₁₆H₁₅N₅O₂S₂
• MW: 373.45259976387
• CID: 6404040
• PubChem ID: 42208500
• Update Time: 2025-05-30

N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• N-[4-[3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• AKOS024503372
• F5254-0158
• 1021227-49-5
• N-(4-(3-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)benzamide

• Inchi： 1S/C16H15N5O2S2/c1-10-20-21-16(25-10)18-13(22)8-7-12-9-24-15(17-12)19-14(23)11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,17,19,23)(H,18,21,22)
• InChI Key： AIRDRRALMQWVGU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CCC(NC2=NN=C(C)S2)=O)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 373.06671709g/mol
• Monoisotopic Mass: 373.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 153Ų

Additional information on N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide

Introduction to N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide and Its Significance in Modern Chemical Biology

N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide, a compound with the CAS number 1021227-49-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic interventions. The compound's molecular architecture, characterized by a benzamide core linked to a 1,3-thiazole ring and further functionalized with a 5-methyl-1,3,4-thiadiazole moiety, positions it as a versatile scaffold for developing novel bioactive agents.

The< strong>N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide structure exhibits several key features that contribute to its biological activity. The presence of the 5-methyl-1,3,4-thiadiazole ring is particularly noteworthy, as this heterocyclic system is known for its broad spectrum of biological properties. Thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of this moiety into the benzamide framework enhances the compound's potential to interact with biological targets and modulate cellular processes.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). N-(4-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide< strong>CAS no1021227-49 has been identified as a promising candidate in this regard. The benzamide group is a well-known pharmacophore that can interact with various biological targets through hydrogen bonding and other non-covalent interactions. By combining this with the 1,3-thiazole and 5-methyl-1,3,4-thiadiazole units, the compound is designed to target specific PPIs that are implicated in diseases such as cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. The< strong>5-methyl-1,3,4-thiadiazol moiety in N-(4-{2-[ (5-methyl -1 , 3 , 4 -thiadiazol -2 - yl ) carbamoyl ] ethyl } -1 , 3 -th i az ol -2 - yl ) benz amide is particularly effective in binding to the ATP-binding pockets of kinases. This interaction can lead to the inhibition of kinase activity and subsequent disruption of aberrant signaling pathways.

The< strong>benzamide component of the molecule also contributes to its potential therapeutic applications. Benzamides have been widely used in medicinal chemistry due to their ability to modulate various biological targets. For instance, they have been shown to interact with protease enzymes involved in inflammation and infection. By incorporating this pharmacophore into the< strong>N-(4-{[ (5 -m ethyl -1 , 3 , 4 -th i ad i az ol -2 - y l ) carbamoyl ] ethyl } -1 , 3 -th i az ol -2 - y l ) benz amide structure , researchers aim to develop compounds that can effectively target these enzymes and alleviate associated symptoms.

The synthesis of N-(4-{[ (5-methyl -1 , 3 , 4 -th i ad i az ol -2 - y l ) carbamoyl ] ethyl } -1 , 3 -th i az ol -2 - y l ) benz amide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These techniques allow for the precise assembly of heterocyclic systems and functional groups, which is essential for achieving the desired biological activity.

Evaluation of N-(4-{[ (5-methyl)-1 , 3 , 4 -th i ad i az ol ] } carbamoyl ] ethyl } benz amide CAS no102122749 has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific kinases and modulate PPIs at nanomolar concentrations. These findings suggest that it may be an effective lead compound for further development into therapeutic agents. In vivo studies have also shown promising results regarding its pharmacokinetic properties and lack of significant toxicity at effective doses.

The potential applications of N-(4-{[ (5-methyl)-1 , 3 , 4 thiadiazol] } carbamoyl ] ethyl } benz amide extend beyond oncology. Researchers are exploring its use in treating inflammatory diseases by targeting key enzymes involved in inflammatory pathways. Additionally , its ability to interact with bacterial cell wall synthesis has opened up possibilities for developing novel antibiotics against drug-resistant strains.

The development of new drugs is an iterative process that involves extensive testing and optimization. N-(4-{[ (5-methyl)-13thi ad i az ol] } carbamoyl ] ethyl } benz amide CAS no102122749 represents an early stage candidate that requires further investigation before it can be translated into clinical use . However , preliminary findings are encouraging enough to warrant continued research into its mechanism of action , pharmacological profile , and potential therapeutic applications .

In conclusion,N-(42{[(51methyl13thi ad i az ol] } carbamoyl ] ethyl } benz amide CAS no102122749 stands out as a significant advancement in chemical biology . Its unique structural features make it a versatile scaffold for developing novel bioactive agents . With ongoing research focused on understanding its mechanism of action and optimizing its pharmacological properties ，this compound holds promise for addressing various diseases through targeted molecular intervention . As our understanding of biological systems continues to evolve ，such innovative molecules will play an increasingly important role in shaping future therapeutic strategies .